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Compound of Interest

Compound Name: A-49816

Cat. No.: B1666391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
A-49816, identified chemically as ethyl (2,3-dichloro-4-(3-aminomethyl-4-

hydroxybenzoyl)phenoxy)acetate, is a potent, high-ceiling loop diuretic. This technical guide

provides a comprehensive overview of its chemical structure, and known properties.

Information is based on a foundational clinical trial in healthy human volunteers, which

demonstrated its significant diuretic and saluretic effects. This document aims to serve as a

core resource for researchers and professionals involved in the development and study of

diuretic agents.

Chemical Structure and Properties
The definitive chemical structure of A-49816 is presented below. While specific, experimentally

determined physicochemical properties such as pKa and solubility are not readily available in

published literature, a table of computed properties provides valuable estimates for research

and development purposes.

Chemical Structure:

Caption: 2D Chemical Structure of A-49816.

Table 1: Physicochemical Properties of A-49816
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Property Value Source

IUPAC Name

ethyl (2,3-dichloro-4-(3-

aminomethyl-4-

hydroxybenzoyl)phenoxy)acet

ate

[1]

Molecular Formula C₁₈H₁₇Cl₂NO₅ (Calculated)

Molecular Weight 414.2 g/mol (Calculated)

Hydrogen Bond Donors 2 (Calculated)

Hydrogen Bond Acceptors 6 (Calculated)

Rotatable Bonds 8 (Calculated)

Topological Polar Surface Area 97.9 Å² (Calculated)

LogP (estimated) 3.5 (Calculated)

Pharmacological Properties
A-49816 is a high-ceiling loop diuretic, indicating a dose-dependent increase in diuretic effect

up to a certain maximum. Its primary mechanism of action, like other loop diuretics, is the

inhibition of the Na-K-2Cl symporter in the thick ascending limb of the loop of Henle.

Pharmacodynamics
A clinical trial involving 18 healthy male volunteers (aged 19 to 40) demonstrated the potent

diuretic and saluretic effects of A-49816. The study utilized a single-blind, placebo-controlled,

randomized design with escalating single doses.[1]

Table 2: Summary of Pharmacodynamic Effects of A-49816 in Healthy Volunteers[1]
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Parameter Observation

Urine Volume Significantly increased following administration.

Sodium Excretion
Significantly increased, demonstrating a potent

saluretic effect.

Chloride Excretion
Significantly increased, consistent with Na-K-2Cl

symporter inhibition.

Potassium Excretion
Kaluresis (potassium excretion) was not

consistently observed at any dose.

Onset of Action

Increased urine output and sodium/chloride

excretion observed within 2 hours of

administration.

Peak Effect

Mean rates of urine formation and

sodium/chloride excretion peaked at 2-4 hours

post-administration.

Duration of Action
Effects often remained elevated at the 6-12 hour

interval.

Effective Doses

Significant diuresis, saluresis, and chloruresis

were observed at the highest doses tested: 12.5

mg, 15 mg, and 20 mg.

Mechanism of Action & Signaling Pathway
As a loop diuretic, A-49816 is believed to exert its effects by inhibiting the Na-K-2Cl symporter

(NKCC2) in the apical membrane of epithelial cells in the thick ascending limb of the loop of

Henle. This inhibition disrupts the reabsorption of sodium, potassium, and chloride ions, leading

to an increased excretion of these electrolytes and, consequently, water.
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Caption: Proposed Mechanism of Action of A-49816.

Experimental Protocols
Detailed experimental protocols for A-49816 are limited. The following is a summary of the

methodology used in the foundational human clinical trial.[1]

Clinical Trial in Healthy Volunteers
Study Design: Single-blind, placebo-controlled, randomized trial.

Participants: 18 healthy male volunteers, aged 19 to 40 years.

Groups: Participants were divided into three groups.
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Dosing: Each subject received either a placebo or three increasing doses of A-49816. A

washout period of at least one week was implemented between doses. A total of nine doses

ranging from 0.5 mg to 20 mg were administered throughout the study.

Data Collection: Urine volume and the excretion of electrolytes (sodium, chloride, potassium)

were measured at timed intervals following dosing.
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Screening & Enrollment
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Caption: Workflow of the A-49816 Clinical Trial.

Conclusion and Future Directions
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A-49816 has demonstrated significant potential as a high-ceiling loop diuretic with a rapid

onset of action. The available data from the initial clinical trial in healthy volunteers provides a

strong foundation for its pharmacological profile. However, to fully characterize this compound

for potential therapeutic applications, further research is warranted. Key areas for future

investigation include:

Detailed Physicochemical Characterization: Experimental determination of solubility, pKa,

and other relevant properties.

Comprehensive Pharmacokinetic Studies: Elucidation of the absorption, distribution,

metabolism, and excretion (ADME) profile of A-49816.

Dose-Response Relationship: More detailed studies to establish a comprehensive dose-

response curve and determine the therapeutic index.

Preclinical and Clinical Efficacy and Safety Studies: Evaluation of A-49816 in relevant

disease models and patient populations to assess its therapeutic efficacy and long-term

safety profile.

Elucidation of Specific Molecular Interactions: Further investigation into the binding kinetics

and specific interactions of A-49816 with the Na-K-2Cl symporter.

This technical guide provides a summary of the currently available information on A-49816. As

new research emerges, this document can be updated to provide a more complete

understanding of this promising diuretic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to A-49816: A High-Ceiling
Loop Diuretic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666391#a-49816-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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